Cas no 387846-06-2 (Butanamide, 2-amino-N-butyl-3-(1,1-dimethylethoxy)-, (2S,3R)-)

• Product Name: Butanamide, 2-amino-N-butyl-3-(1,1-dimethylethoxy)-, (2S,3R)-
• CAS No: 387846-06-2
• MF: C₁₂H₂₆N₂O₂
• MW: 230.347043514252
• CID: 1490993
• PubChem ID: 71360530
• Update Time: 2025-04-21

Butanamide, 2-amino-N-butyl-3-(1,1-dimethylethoxy)-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-N-butyl-3-(1,1-dimethylethoxy)-, (2S,3R)-
• (2S,3R)-2-amino-N-butyl-3-[(2-methylpropan-2-yl)oxy]butanamide
• N-Butyl-O-tert-butyl-L-threoninamide
• DTXSID00784318
• 387846-06-2

• Inchi： 1S/C12H26N2O2/c1-6-7-8-14-11(15)10(13)9(2)16-12(3,4)5/h9-10H,6-8,13H2,1-5H3,(H,14,15)/t9-,10+/m1/s1
• InChI Key： AIBLLXDMFBUCCD-ZJUUUORDSA-N
• SMILES： O(C(C)(C)C)[C@H](C)[C@@H](C(NCCCC)=O)N

Computed Properties

• Exact Mass: 230.19958
• Monoisotopic Mass: 230.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35